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Cat. No.: B15596293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bakkenolide IIIa, a sesquiterpene lactone isolated from the rhizome of Petasites tricholobus,

has demonstrated significant neuroprotective properties in preclinical models of cerebral

ischemic injury. Its mechanism of action involves the inhibition of apoptosis and

neuroinflammation through the modulation of key signaling pathways, including the NF-κB, Akt,

and ERK1/2 pathways. These application notes provide a summary of effective dosages and

detailed protocols for evaluating the neuroprotective effects of Bakkenolide IIIa in both in vivo

and in vitro models.

Data Presentation: Effective Dosages of
Bakkenolide IIIa
The following table summarizes the quantitative data on Bakkenolide IIIa dosages used in

neuroprotective assays based on available literature.
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Assay Type
Experimental

Model

Dosage/Concen

tration
Key Findings Reference

In Vivo

Neuroprotection

Transient focal

cerebral

ischemia in rats

4, 8, 16 mg/kg

(intragastric

administration)

Reduced brain

infarct volume,

improved

neurological

deficit, and

increased 72-

hour survival

rate.

[1]

In Vitro

Neuroprotection

Primary

hippocampal

neurons (rat)

with Oxygen-

Glucose

Deprivation

(OGD)

*[1-50 µM]

(Assumed

effective range)

Increased cell

viability,

decreased

apoptosis, and

inhibited

phosphorylation

of Akt, ERK1/2,

and NF-κB

pathway

proteins.

[1]

Note: The specific in vitro concentrations of Bakkenolide IIIa were not explicitly stated in the

reviewed literature. The provided range is an assumed effective concentration based on typical

small molecule screening for neuroprotective effects. Researchers should perform a dose-

response study to determine the optimal concentration for their specific experimental setup.

Signaling Pathway of Bakkenolide IIIa in
Neuroprotection
Bakkenolide IIIa exerts its neuroprotective effects by interfering with the inflammatory and

apoptotic cascades initiated by ischemic events. The proposed signaling pathway involves the

inhibition of Akt and ERK1/2 phosphorylation, which in turn prevents the activation of the NF-κB

signaling pathway. This leads to a reduction in the expression of pro-inflammatory and pro-

apoptotic proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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